Cas no 775256-15-0 (2-amino-3,4,5,6-tetrahydropyridine-3-carboxylic acid)

• Product Name: 2-amino-3,4,5,6-tetrahydropyridine-3-carboxylic acid
• CAS No: 775256-15-0
• MF: C₆H₁₀N₂O₂
• MW: 142.155801296234
• CID: 1787784
• PubChem ID: 10329399
• Update Time: 2025-11-01

2-amino-3,4,5,6-tetrahydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 2-amino-3,4,5,6-tetrahydro-
• 2-amino-3,4,5,6-tetrahydropyridine-3-carboxylic acid
• 775256-15-0
• SCHEMBL3938135
• 2-amino-3,4,5,6-tetrahydropyridine-3-carboxylicAcid
• EN300-160120

• Inchi： 1S/C6H10N2O2/c7-5-4(6(9)10)2-1-3-8-5/h4H,1-3H2,(H2,7,8)(H,9,10)
• InChI Key： PSPFMMIHMUCXTK-UHFFFAOYSA-N
• SMILES： OC(C1C(N)=NCCC1)=O

Computed Properties

• Exact Mass: 142.0743
• Monoisotopic Mass: 142.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 75.7Ų

Experimental Properties

• PSA: 75.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Tetrahydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Tetrahydropyridines

Additional information on 2-amino-3,4,5,6-tetrahydropyridine-3-carboxylic acid

Introduction to 2-amino-3,4,5,6-tetrahydropyridine-3-carboxylic acid (CAS No. 775256-15-0)

2-amino-3,4,5,6-tetrahydropyridine-3-carboxylic acid, identified by the chemical compound code CAS No. 775256-15-0, is a significant intermediate in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the tetrahydropyridine class, a structural motif widely recognized for its utility in medicinal chemistry due to its ability to form stable hydrogen bonds and chelate with various biological targets. The presence of both an amino group and a carboxylic acid moiety makes it a versatile precursor for the synthesis of more complex molecules, particularly in the development of bioactive agents targeting neurological and cardiovascular diseases.

The structure of 2-amino-3,4,5,6-tetrahydropyridine-3-carboxylic acid features a saturated six-membered ring with substituents that enhance its reactivity and functionalization potential. The carboxylic acid group at the 3-position provides a site for further derivatization, such as esterification or amidation, while the amino group at the 2-position allows for salt formation or condensation reactions. These functional handles are critical in designing molecules with specific pharmacological properties.

Recent advancements in drug discovery have highlighted the importance of tetrahydropyridine derivatives in addressing unmet medical needs. For instance, studies have demonstrated that modifications of the tetrahydropyridine core can modulate receptor binding affinity and metabolic stability. The synthesis of 2-amino-3,4,5,6-tetrahydropyridine-3-carboxylic acid has been optimized through various catalytic methods, including asymmetric hydrogenation and microwave-assisted reactions, which improve yield and enantioselectivity. These synthetic strategies align with green chemistry principles by reducing waste and energy consumption.

In the realm of biological activity, 2-amino-3,4,5,6-tetrahydropyridine-3-carboxylic acid has shown promise as a scaffold for developing novel therapeutic agents. Research has indicated its potential in inhibiting enzymes involved in inflammation and pain signaling pathways. Specifically, derivatives of this compound have been investigated for their ability to modulate cyclooxygenase (COX) activity, which is pivotal in managing chronic inflammatory conditions. The flexibility of the tetrahydropyridine ring allows for fine-tuning interactions with biological targets, making it an attractive candidate for structure-based drug design.

The pharmaceutical applications of 2-amino-3,4,5,6-tetrahydropyridine-3-carboxylic acid extend beyond anti-inflammatory therapies. Emerging research suggests its role in developing neuroprotective agents targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier and interact with neurotransmitter receptors makes it a valuable building block for drugs designed to mitigate cognitive decline and motor dysfunction. Additionally, its structural similarity to natural alkaloids has prompted investigations into potential antimicrobial properties.

From a chemical synthesis perspective, CAS No. 775256-15-0 is synthesized through multi-step processes that often involve cyclization reactions followed by functional group interconversions. Advances in computational chemistry have enabled predictive modeling of reaction pathways, reducing experimental trial-and-error. For example, density functional theory (DFT) calculations have been employed to optimize catalysts used in the hydrogenation step of tetrahydropyridine formation. Such computational approaches not only accelerate synthetic route development but also enhance cost-efficiency in industrial-scale production.

The regulatory considerations for compounds like 2-amino-3,4,5,6-tetrahydropyridine-3-carboxylic acid are stringent but well-established within pharmaceutical guidelines. Manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure purity and consistency across batches. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to verify chemical identity and assess impurity profiles. These measures guarantee that pharmaceutical products incorporating this intermediate meet safety and efficacy standards required for clinical use.

In conclusion,2-amino-3,4,5,6-tetrahydropyridine-3-carboxylic acid (CAS No. 775256-15-0) represents a cornerstone molecule in modern drug discovery efforts. Its structural versatility enables diverse applications across multiple therapeutic areas while benefiting from optimized synthetic methodologies and rigorous quality control protocols. As research continues to uncover new biological functions and synthetic possibilities,this compound will undoubtedly remain integral to advancements in medicinal chemistry.